Cas no 50837-30-4 (2,4,6,8,10,12,14,16-Octaazaheptadecanediamide, 5,9,13-trioxo-)

• Product Name: 2,4,6,8,10,12,14,16-Octaazaheptadecanediamide, 5,9,13-trioxo-
• CAS No: 50837-30-4
• MF: C₉H₂₀N₁₀O₅
• MW: 348.31909942627
• CID: 363957
• PubChem ID: 71366425
• Update Time: 2025-04-19

2,4,6,8,10,12,14,16-Octaazaheptadecanediamide, 5,9,13-trioxo- Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8,10,12,14,16-Octaazaheptadecanediamide, 5,9,13-trioxo-
• 1,3-bis[[(carbamoylamino)methylcarbamoylamino]methyl]urea
• 50837-30-4
• DTXSID40789786
• N,N'-(3,7,11-Trioxo-2,4,6,8,10,12-hexaazatridecane-1,13-diyl)diurea

• Inchi： 1S/C9H20N10O5/c10-5(20)12-1-14-7(22)16-3-18-9(24)19-4-17-8(23)15-2-13-6(11)21/h1-4H2,(H3,10,12,20)(H3,11,13,21)(H2,14,16,22)(H2,15,17,23)(H2,18,19,24)
• InChI Key： YKLXJVRAOOKPPV-UHFFFAOYSA-N
• SMILES： O=C(NCNC(NCNC(N)=O)=O)NCNC(NCNC(N)=O)=O

Computed Properties

• Exact Mass: 348.1621
• Monoisotopic Mass: 348.16181378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.5
• Topological Polar Surface Area: 234Ų

Experimental Properties

• PSA: 233.63